Cas no 188558-76-1 (methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate)

• Product Name: methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate
• CAS No: 188558-76-1
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 5982133
• PubChem ID: 748349
• Update Time: 2025-05-20

methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate
• methyl (4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)carbamate
• Carbamic acid, [4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-, methyl ester (9CI)
• SR-01000402576
• AB00685328-01
• SR-01000402576-1
• 188558-76-1
• methyl {4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}carbamate
• AKOS002161809
• Oprea1_014081
• F0856-0021
• Oprea1_562140
• METHYL N-{4-[(4,6-DIMETHYLPYRIMIDIN-2-YL)SULFAMOYL]PHENYL}CARBAMATE
• methyl N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]carbamate

• Inchi： 1S/C14H16N4O4S/c1-9-8-10(2)16-13(15-9)18-23(20,21)12-6-4-11(5-7-12)17-14(19)22-3/h4-8H,1-3H3,(H,17,19)(H,15,16,18)
• InChI Key： VDJJZDDUUQPLLY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=CC=C(S(NC2=NC(C)=CC(C)=N2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 336.08922618g/mol
• Monoisotopic Mass: 336.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 7.30±0.10(Predicted)

Additional information on methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate

Introduction to Methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate (CAS No. 188558-76-1)

Methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate, a compound with the chemical identifier CAS No. 188558-76-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural framework of this molecule, characterized by its intricate arrangement of functional groups, makes it a promising candidate for further exploration in various therapeutic contexts.

The molecular structure of Methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate incorporates several key features that contribute to its unique chemical properties. The presence of a carbamate moiety and a sulfamoyl group attached to a phenyl ring creates a platform for diverse interactions with biological targets. Specifically, the 4,6-dimethylpyrimidin-2-yl substituent enhances the molecule's ability to engage with specific enzymes and receptors, making it a valuable tool in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. Methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate has been studied for its potential role in inhibiting key enzymes involved in metabolic disorders and inflammatory responses. Its ability to interact with these enzymes suggests that it may serve as a lead compound for the development of new drugs targeting conditions such as diabetes and autoimmune diseases.

One of the most compelling aspects of this compound is its structural versatility. The combination of the carbamate and sulfamoyl groups provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. This flexibility has made Methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate a subject of extensive research in medicinal chemistry labs worldwide.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the pyrimidine derivative, followed by the introduction of the sulfamoyl group and finally the carbamate moiety. Each step must be carefully controlled to ensure high yield and purity, which are critical for subsequent biological testing.

Recent studies have demonstrated the efficacy of Methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate in preclinical models. These studies have shown that it can effectively inhibit target enzymes with high selectivity, minimizing off-target effects. This is particularly important in drug development, where unintended interactions can lead to adverse side effects. The compound's ability to bind tightly to its target without affecting other biological systems makes it an attractive candidate for further clinical investigation.

The pharmacokinetic properties of Methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate are also subjects of interest. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a drug's success in clinical settings. These properties suggest that it may have good bioavailability and stability under physiological conditions, further enhancing its potential as a therapeutic agent.

In conclusion, Methyl N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments.